![molecular formula C13H17NO4S B3010321 4-[(2-Methylpropan-2-yl)oxycarbonyl]-6,7-dihydro-5H-thieno[3,2-b]pyridine-6-carboxylic acid CAS No. 2243505-69-1](/img/structure/B3010321.png)
4-[(2-Methylpropan-2-yl)oxycarbonyl]-6,7-dihydro-5H-thieno[3,2-b]pyridine-6-carboxylic acid
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Description
Molecular Structure Analysis
The molecular structure of this compound consists of a pyridine ring, which is a six-membered ring with five carbon atoms and one nitrogen atom. Attached to this ring is a carbonyl group (C=O), an isobutyl group ((CH3)2CH-), and a carboxylic acid group (-COOH).Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include its molecular formula (C11H13NO4) and molecular weight (223.228). Other properties such as density, melting point, and boiling point are not available in the current data .Scientific Research Applications
- Imidazole derivatives, including EN300-6477492, have demonstrated antibacterial and antimycobacterial effects. Researchers have investigated their potential as novel agents against bacterial infections, including drug-resistant strains. These compounds may serve as leads for developing new antibiotics .
- Imidazole-containing molecules often exhibit anti-inflammatory activity. EN300-6477492 might play a role in modulating inflammatory pathways, making it relevant for conditions such as autoimmune diseases and chronic inflammation .
- Some imidazole derivatives, including EN300-6477492, have shown promise as antitumor agents. Researchers explore their effects on cancer cell lines and animal models, aiming to develop targeted therapies for various malignancies .
- Imidazole-based compounds have been investigated for their potential in managing diabetes. EN300-6477492 may influence glucose metabolism, insulin sensitivity, or related pathways, making it relevant to diabetes research .
- Imidazole derivatives often possess antioxidant properties. EN300-6477492 might scavenge free radicals and protect cells from oxidative damage. Researchers study its potential applications in preventing oxidative stress-related diseases .
- EN300-6477492 could be relevant in allergic conditions and inflammatory responses. Its impact on immune pathways and cytokine regulation warrants further investigation .
Antibacterial and Antimycobacterial Activity
Anti-Inflammatory Properties
Antitumor Potential
Antidiabetic Effects
Antioxidant Activity
Anti-Allergic and Anti-Inflammatory Effects
properties
IUPAC Name |
4-[(2-methylpropan-2-yl)oxycarbonyl]-6,7-dihydro-5H-thieno[3,2-b]pyridine-6-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17NO4S/c1-13(2,3)18-12(17)14-7-8(11(15)16)6-10-9(14)4-5-19-10/h4-5,8H,6-7H2,1-3H3,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SZAZHAVSWPJQJA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC(CC2=C1C=CS2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-[(2-Methylpropan-2-yl)oxycarbonyl]-6,7-dihydro-5H-thieno[3,2-b]pyridine-6-carboxylic acid |
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